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Compound of Interest

Compound Name: 3-Nitrophthalic anhydride

Cat. No.: B026980

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the core physical and chemical
properties of 3-Nitrophthalic anhydride. It is an essential resource for researchers, scientists,
and professionals in drug development and organic synthesis, offering a consolidated source of
critical data, experimental methodologies, and contextual understanding of this versatile

chemical intermediate.

Core Physical and Chemical Properties

3-Nitrophthalic anhydride, with the CAS number 641-70-3, is a beige to yellow crystalline
powder.[1][2] It is a key building block in the synthesis of a variety of organic compounds,
including dyes, pigments, and pharmaceutical intermediates.[1][3]

Quantitative Data Summary

The following tables summarize the key quantitative physical and chemical properties of 3-
Nitrophthalic anhydride.
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Identifier Value Source(s)
CAS Number 641-70-3 [11[4115]
Molecular Formula CsHsNOs [11[415]
Molecular Weight 193.11 g/mol [41[6]
EINECS Number 211-373-6 [1][4]
Physical Property Value Source(s)

Beige to yellow crystalline

Appearance sowder [1][2]
Melting Point 163-165 °C [2][5][6]
Boiling Point 411.8 °C at 760 mmHg [5]
Density 1.687 g/cm3 [5]
Flash Point 2275 °C [5]
Refractive Index 1.660 [5]

Solubility

Soluble in acetone, hot

alcohol, and hot acetic acid.

Slightly soluble in benzene.
Insoluble in water, may

decompose.

[1]

Chemical Reactivity and Applications

3-Nitrophthalic anhydride is a reactive compound, primarily due to the presence of the

anhydride functional group and the electron-withdrawing nitro group on the aromatic ring. It is

sensitive to moisture and may decompose in water.[1][7]

Its primary application lies in organic synthesis as an intermediate. It is notably used in the

production of:

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://www.guidechem.com/encyclopedia/3-nitrophthalic-anhydride-dic6369.html
https://pubchem.ncbi.nlm.nih.gov/compound/3-Nitrophthalic-anhydride
https://www.innospk.com/en/?news/grok-exploring-3-nitrophthalic-anhydride-properties-applications-and-suppliers
https://www.guidechem.com/encyclopedia/3-nitrophthalic-anhydride-dic6369.html
https://pubchem.ncbi.nlm.nih.gov/compound/3-Nitrophthalic-anhydride
https://www.innospk.com/en/?news/grok-exploring-3-nitrophthalic-anhydride-properties-applications-and-suppliers
https://pubchem.ncbi.nlm.nih.gov/compound/3-Nitrophthalic-anhydride
https://www.chemimpex.com/products/02342
https://www.guidechem.com/encyclopedia/3-nitrophthalic-anhydride-dic6369.html
https://pubchem.ncbi.nlm.nih.gov/compound/3-Nitrophthalic-anhydride
https://www.guidechem.com/encyclopedia/3-nitrophthalic-anhydride-dic6369.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8116378.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8116378.htm
https://www.innospk.com/en/?news/grok-exploring-3-nitrophthalic-anhydride-properties-applications-and-suppliers
https://www.chemimpex.com/products/02342
https://www.innospk.com/en/?news/grok-exploring-3-nitrophthalic-anhydride-properties-applications-and-suppliers
https://www.innospk.com/en/?news/grok-exploring-3-nitrophthalic-anhydride-properties-applications-and-suppliers
https://www.innospk.com/en/?news/grok-exploring-3-nitrophthalic-anhydride-properties-applications-and-suppliers
https://www.innospk.com/en/?news/grok-exploring-3-nitrophthalic-anhydride-properties-applications-and-suppliers
https://www.guidechem.com/encyclopedia/3-nitrophthalic-anhydride-dic6369.html
https://www.benchchem.com/product/b026980?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/3-nitrophthalic-anhydride-dic6369.html
https://pim-resources.coleparmer.com/sds/36068.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b026980?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Dyes and Pigments: The chromophoric nitro group and the reactive anhydride moiety make it
a valuable precursor for various colorants.[1][3]

e Pharmaceuticals: It serves as a crucial intermediate in the synthesis of pharmaceuticals,
including the immunomodulatory drug Pomalidomide.[3][5]

e Polymers: It is used in the production of high-performance polymers and resins, contributing
to their thermal stability and chemical resistance.[6]

Agrochemicals and other fine chemicals.[5][6]

Experimental Protocols

Synthesis of 3-Nitrophthalic Anhydride from 3-
Nitrophthalic Acid

A common laboratory-scale synthesis involves the dehydration of 3-nitrophthalic acid using a
dehydrating agent such as acetic anhydride.[8][9][10]

Materials:

3-Nitrophthalic acid

o Acetic anhydride (99-100%)

o Alcohol-free ether

o Round-bottomed flask with reflux condenser

e Porcelain dish

e Mortar and pestle

 Suction filtration apparatus

Procedure:
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e To one mole of 3-nitrophthalic acid in a round-bottomed flask, add two moles of acetic
anhydride.[8]

» Heat the mixture to a gentle boil with stirring until the acid is completely dissolved, and
continue heating for an additional ten minutes.[8]

e Pour the hot mixture into a porcelain dish and allow it to cool, forming a crystal mass.[8]
e Grind the crystal mass thoroughly in a mortar.[8]
« Filter the product by suction.[8]

o Wash the crystals by grinding them with alcohol-free ether in the mortar, followed by filtration.
Repeat the washing process.[8]

» After a brief period of air-drying, dry the product to a constant weight at 105 °C.[8]

This procedure typically yields a product with a melting point of 163-164 °C in 88-93% of the
theoretical amount.[8]

Purification

Crystallization is a common method for the purification of 3-Nitrophthalic anhydride. Suitable
solvents for recrystallization include benzene, a mixture of benzene and petroleum ether,
acetone, acetic acid, or acetic anhydride.[1][2] The purified product should be dried at 100 °C.

[2]

Logical Relationships and Workflows

The following diagrams illustrate the logical relationships in the synthesis and application of 3-
Nitrophthalic anhydride.

© 2025 BenchChem. All rights reserved. 417 Tech Support


http://www.orgsyn.org/demo.aspx?prep=CV1P0410
http://www.orgsyn.org/demo.aspx?prep=CV1P0410
http://www.orgsyn.org/demo.aspx?prep=CV1P0410
http://www.orgsyn.org/demo.aspx?prep=CV1P0410
http://www.orgsyn.org/demo.aspx?prep=CV1P0410
http://www.orgsyn.org/demo.aspx?prep=CV1P0410
http://www.orgsyn.org/demo.aspx?prep=CV1P0410
http://www.orgsyn.org/demo.aspx?prep=CV1P0410
https://www.benchchem.com/product/b026980?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/3-nitrophthalic-anhydride-dic6369.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8116378.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8116378.htm
https://www.benchchem.com/product/b026980?utm_src=pdf-body
https://www.benchchem.com/product/b026980?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b026980?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

Synthesis Workflow of 3-Nitrophthalic Anhydride

Reactants

3-Nitrophthalic Acid Acetic Anhydride

Process

Heating and Reflux

:

Crystallization

:

Filtration and Washing

:

Drying

Product

3-Nitrophthalic Anhydride
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Application Pathways of 3-Nitrophthalic Anhydride

3-Nitrophthalic Anhydride

Applications

Dyes and Pigments Pharmaceuticals (e.g., Pomalidomide) High-Performance Polymers Agrochemicals
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [3-Nitrophthalic Anhydride: A Comprehensive Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b026980#3-nitrophthalic-anhydride-physical-and-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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